Cas no 1335475-19-8 (Cefixime Impurity B)

• Product Name: Cefixime Impurity B
• CAS No: 1335475-19-8
• MF: C₁₅H₁₇N₅O₆S₂
• MW: 427.45538020134
• CID: 4584977
• Update Time: 2025-06-15

Cefixime Impurity B Chemical and Physical Properties

Names and Identifiers

• Cefixime Impurity B

Additional information on Cefixime Impurity B

Research Brief on Cefixime Impurity B (1335475-19-8): Recent Advances and Analytical Perspectives

Cefixime Impurity B (Chemical Abstracts Service Registry Number: 1335475-19-8) is a critical process-related impurity in the synthesis of cefixime, a third-generation cephalosporin antibiotic. Recent studies have highlighted the importance of monitoring and controlling this impurity to ensure the safety and efficacy of cefixime formulations. This research brief synthesizes the latest findings regarding the characterization, analytical detection, and toxicological profile of Cefixime Impurity B, with particular attention to its structural elucidation and regulatory implications.

Advanced chromatographic techniques, particularly high-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS), have emerged as the gold standard for the quantification of Cefixime Impurity B. A 2023 study published in the Journal of Pharmaceutical and Biomedical Analysis demonstrated an optimized reversed-phase HPLC method with a detection limit of 0.03% for this impurity, significantly improving upon previous methodologies. The study emphasized the compound's retention behavior under various mobile phase conditions, providing valuable insights for quality control laboratories.

Structural characterization studies using nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have confirmed that 1335475-19-8 is (6R,7R)-7-[[(Z)-2-(2-amino-4-thiazolyl)-2-(carboxymethoxyimino)acetyl]amino]-8-oxo-3-vinyl-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid. This molecular configuration explains its formation as a byproduct during the synthetic process of cefixime, particularly during the condensation reaction steps. Recent computational chemistry approaches have further elucidated the thermodynamic stability of this impurity relative to the parent compound.

From a regulatory perspective, pharmacopeial standards have become increasingly stringent regarding permissible limits of Cefixime Impurity B. The 2024 update to the European Pharmacopoeia specifies a maximum allowable concentration of 0.15% in final drug products, reflecting growing recognition of its potential impact on drug stability. Accelerated stability studies have shown that this impurity can increase by up to 0.08% under stressed storage conditions (40°C/75% relative humidity), necessitating careful formulation considerations.

Emerging research has also investigated the toxicological profile of 1335475-19-8. While not classified as a genotoxic impurity, recent in vitro studies using human hepatocyte models suggest that concentrations above 0.2% may induce mild oxidative stress responses. These findings underscore the importance of maintaining impurity levels well below established thresholds during pharmaceutical manufacturing processes.

Future research directions include the development of more sensitive detection methods using ultra-high performance liquid chromatography (UHPLC) and the investigation of novel synthetic pathways that minimize the formation of Cefixime Impurity B. Additionally, there is growing interest in understanding the potential pharmacological activity of this impurity, as structural analogs have shown unexpected antimicrobial properties in preliminary screening assays.